Cas no 70173-70-5 (Benzenamine, 3-methoxy-4-[(4-methoxyphenyl)azo]-)

Benzenamine, 3-methoxy-4-[(4-methoxyphenyl)azo]- structure
70173-70-5 structure
Product name:Benzenamine, 3-methoxy-4-[(4-methoxyphenyl)azo]-
CAS No:70173-70-5
MF:C14H15N3O2
MW:257.2878
CID:547610
PubChem ID:21539016

Benzenamine, 3-methoxy-4-[(4-methoxyphenyl)azo]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-methoxy-4-[(4-methoxyphenyl)azo]-
    • 3-methoxy-4-[(4-methoxyphenyl)diazenyl]aniline
    • 3-Methoxy-4-[(E)-(4-methoxyphenyl)diazenyl]aniline
    • DTXSID90615743
    • 70173-70-5
    • SCHEMBL11780763
    • Inchi: InChI=1S/C14H15N3O2/c1-18-12-6-4-11(5-7-12)16-17-13-8-3-10(15)9-14(13)19-2/h3-9H,15H2,1-2H3
    • InChI Key: XRDHDIWRTKLZLQ-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(C=C1)N=NC2=C(C=C(C=C2)N)OC

Computed Properties

  • Exact Mass: 257.11655
  • Monoisotopic Mass: 257.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 290
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.2Ų
  • XLogP3: 3

Experimental Properties

  • PSA: 69.2

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